Cas no 2172519-83-2 (3-(3-amino-6-methylpiperidin-2-yl)benzoic acid)

• Product Name: 3-(3-amino-6-methylpiperidin-2-yl)benzoic acid
• CAS No: 2172519-83-2
• MF: C₁₃H₁₈N₂O₂
• MW: 234.294223308563
• CID: 6406300
• PubChem ID: 165878509
• Update Time: 2025-11-06

3-(3-amino-6-methylpiperidin-2-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-amino-6-methylpiperidin-2-yl)benzoic acid
• 2172519-83-2
• EN300-1477291

• Inchi： 1S/C13H18N2O2/c1-8-5-6-11(14)12(15-8)9-3-2-4-10(7-9)13(16)17/h2-4,7-8,11-12,15H,5-6,14H2,1H3,(H,16,17)
• InChI Key： QFYQAJRBKRBOHX-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CC(=C1)C1C(CCC(C)N1)N)=O

Computed Properties

• Exact Mass: 234.136827821g/mol
• Monoisotopic Mass: 234.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 75.4Ų

Additional information on 3-(3-amino-6-methylpiperidin-2-yl)benzoic acid

Research Briefing on 3-(3-amino-6-methylpiperidin-2-yl)benzoic acid (CAS: 2172519-83-2)

In recent years, the compound 3-(3-amino-6-methylpiperidin-2-yl)benzoic acid (CAS: 2172519-83-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique piperidine-benzoic acid hybrid structure, has shown promising potential in various therapeutic applications. The following briefing provides an overview of the latest research developments, focusing on its synthesis, biological activity, and potential clinical applications.

The synthesis of 3-(3-amino-6-methylpiperidin-2-yl)benzoic acid has been optimized in recent studies to improve yield and purity. Researchers have employed multi-step synthetic routes involving key intermediates such as 6-methylpiperidin-3-amine and benzoic acid derivatives. Advanced techniques like high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been utilized to confirm the structural integrity and purity of the compound. These advancements are critical for ensuring reproducibility in large-scale production.

Biological evaluations of 3-(3-amino-6-methylpiperidin-2-yl)benzoic acid have revealed its potential as a modulator of specific enzymatic pathways. In vitro studies indicate that the compound exhibits inhibitory activity against certain proteases and kinases, which are often implicated in inflammatory and oncogenic processes. Notably, its selectivity profile suggests a lower risk of off-target effects, making it a promising candidate for further drug development.

Recent preclinical studies have explored the pharmacokinetic properties of 3-(3-amino-6-methylpiperidin-2-yl)benzoic acid. The compound demonstrates favorable absorption and distribution characteristics, with moderate plasma protein binding and good bioavailability. These properties are essential for its potential use as an oral therapeutic agent. Additionally, metabolic stability studies have shown that the compound is resistant to rapid degradation, which could translate to a longer half-life in vivo.

One of the most exciting findings is the compound's potential application in neurodegenerative diseases. Preliminary data suggest that 3-(3-amino-6-methylpiperidin-2-yl)benzoic acid may cross the blood-brain barrier and exert neuroprotective effects. This has sparked interest in its use for conditions such as Alzheimer's and Parkinson's diseases, although further validation is required.

In summary, 3-(3-amino-6-methylpiperidin-2-yl)benzoic acid (CAS: 2172519-83-2) represents a versatile scaffold with broad therapeutic potential. Ongoing research aims to elucidate its mechanisms of action and optimize its pharmacological profile. The compound's unique structural features and promising biological activity make it a valuable subject for future investigations in drug discovery and development.